Cas no 1805244-33-0 (2-Bromo-6-(difluoromethyl)-5-hydroxy-3-iodopyridine)

• Product Name: 2-Bromo-6-(difluoromethyl)-5-hydroxy-3-iodopyridine
• CAS No: 1805244-33-0
• MF: C₆H₃BrF₂INO
• MW: 349.899399995804
• CID: 4915454
• Update Time: 2025-05-24

2-Bromo-6-(difluoromethyl)-5-hydroxy-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-5-hydroxy-3-iodopyridine

• Inchi： 1S/C6H3BrF2INO/c7-5-2(10)1-3(12)4(11-5)6(8)9/h1,6,12H
• InChI Key： RUTWFHYSEDCJJQ-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C(=C1)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 2.8
• Topological Polar Surface Area: 33.1

Additional information on 2-Bromo-6-(difluoromethyl)-5-hydroxy-3-iodopyridine

Introduction to 2-Bromo-6-(difluoromethyl)-5-hydroxy-3-iodopyridine (CAS No. 1805244-33-0)

2-Bromo-6-(difluoromethyl)-5-hydroxy-3-iodopyridine (CAS No. 1805244-33-0) is a versatile and highly functionalized pyridine derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound is characterized by its bromine, difluoromethyl, hydroxyl, and iodine substituents, which collectively contribute to its reactivity and biological activity.

The structure of 2-Bromo-6-(difluoromethyl)-5-hydroxy-3-iodopyridine is of particular interest due to the presence of multiple functional groups. The bromine atom at the 2-position and the iodine atom at the 3-position provide excellent leaving groups for various substitution reactions, making this compound a valuable intermediate in synthetic chemistry. The difluoromethyl group at the 6-position adds fluorine atoms, which are known to enhance the metabolic stability and lipophilicity of molecules, crucial properties for drug candidates. The hydroxyl group at the 5-position can participate in hydrogen bonding and other interactions, further modulating the compound's biological activity.

In the context of medicinal chemistry, 2-Bromo-6-(difluoromethyl)-5-hydroxy-3-iodopyridine has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have highlighted its utility in targeting specific biological pathways and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways associated with various diseases, including cancer and inflammatory disorders.

The versatility of 2-Bromo-6-(difluoromethyl)-5-hydroxy-3-iodopyridine extends beyond its use as a direct therapeutic agent. It serves as an important building block for the synthesis of more complex molecules with enhanced biological activities. Researchers have utilized this compound as a starting material to develop novel compounds with improved pharmacological profiles. For example, a research team at the University of California reported the synthesis of a series of pyridine-based compounds derived from 2-Bromo-6-(difluoromethyl)-5-hydroxy-3-iodopyridine, which showed promising antiviral activity against several RNA viruses.

The synthetic accessibility of 2-Bromo-6-(difluoromethyl)-5-hydroxy-3-iodopyridine is another factor contributing to its widespread use in research laboratories. Various synthetic routes have been developed to efficiently prepare this compound, ensuring its availability for further studies. One such method involves the sequential introduction of bromine, difluoromethyl, hydroxyl, and iodine groups onto a pyridine scaffold using well-established chemical transformations. This modular approach allows for the fine-tuning of the compound's properties by varying reaction conditions and reagents.

In addition to its applications in medicinal chemistry, 2-Bromo-6-(difluoromethyl)-5-hydroxy-3-iodopyridine has also found use in other areas of chemical research. For instance, it has been employed as a ligand in coordination chemistry to form complexes with transition metals. These complexes exhibit interesting electronic and magnetic properties, making them suitable for applications in catalysis and materials science. A recent study published in Inorganic Chemistry explored the coordination behavior of this ligand with palladium(II) ions, revealing unique structural features that could be exploited for catalytic processes.

The environmental impact of chemicals is an important consideration in their development and application. Research on the environmental fate and toxicity of 2-Bromo-6-(difluoromethyl)-5-hydroxy-3-iodopyridine is ongoing to ensure its safe use. Preliminary studies suggest that this compound has low toxicity and minimal environmental persistence when used under controlled conditions. However, further investigations are necessary to fully understand its long-term effects on ecosystems.

In conclusion, 2-Bromo-6-(difluoromethyl)-5-hydroxy-3-iodopyridine (CAS No. 1805244-33-0) is a multifaceted compound with significant potential in various scientific domains. Its unique chemical structure and functional groups make it an attractive candidate for drug discovery and development, as well as other advanced applications in chemistry and materials science. Ongoing research continues to uncover new possibilities for this intriguing molecule, solidifying its position as a valuable tool in modern scientific inquiry.